Cas no 1806468-22-3 (2-(3-Chloropropanoyl)-3-(trifluoromethoxy)mandelic acid)

• Product Name: 2-(3-Chloropropanoyl)-3-(trifluoromethoxy)mandelic acid
• CAS No: 1806468-22-3
• MF: C₁₂H₁₀ClF₃O₅
• MW: 326.653013706207
• CID: 4939850
• Update Time: 2025-06-30

2-(3-Chloropropanoyl)-3-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropanoyl)-3-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C12H10ClF3O5/c13-5-4-7(17)9-6(10(18)11(19)20)2-1-3-8(9)21-12(14,15)16/h1-3,10,18H,4-5H2,(H,19,20)
• InChI Key： PTORBVSAWVWYIY-UHFFFAOYSA-N
• SMILES： ClCCC(C1C(=CC=CC=1C(C(=O)O)O)OC(F)(F)F)=O

Computed Properties

• Exact Mass: 326.0168856 g/mol
• Monoisotopic Mass: 326.0168856 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.8
• Molecular Weight: 326.65

Additional information on 2-(3-Chloropropanoyl)-3-(trifluoromethoxy)mandelic acid

2-(3-Chloropropanoyl)-3-(trifluoromethoxy)mandelic acid (CAS No. 1806468-22-3): An Emerging Compound in Medicinal Chemistry

2-(3-Chloropropanoyl)-3-(trifluoromethoxy)mandelic acid (CAS No. 1806468-22-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its chloropropanoyl and trifluoromethoxy substituents, represents a promising candidate for various pharmacological studies and drug development initiatives.

The chemical structure of 2-(3-Chloropropanoyl)-3-(trifluoromethoxy)mandelic acid is particularly noteworthy for its ability to modulate specific biological pathways. The presence of the chloropropanoyl group introduces a degree of lipophilicity, which can enhance the compound's ability to cross cellular membranes and interact with intracellular targets. Meanwhile, the trifluoromethoxy substituent imparts unique electronic properties that can influence the compound's binding affinity and selectivity towards specific receptors or enzymes.

Recent studies have explored the potential of 2-(3-Chloropropanoyl)-3-(trifluoromethoxy)mandelic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has highlighted its anti-inflammatory properties, suggesting that it may be effective in treating conditions such as rheumatoid arthritis and other inflammatory disorders. The compound's ability to inhibit pro-inflammatory cytokines and reduce oxidative stress has been attributed to its unique structural characteristics.

In addition to its anti-inflammatory effects, 2-(3-Chloropropanoyl)-3-(trifluoromethoxy)mandelic acid has shown promise in neurodegenerative disease models. Preclinical studies have demonstrated that it can protect neurons from oxidative damage and promote neurogenesis, making it a potential candidate for the treatment of diseases such as Alzheimer's and Parkinson's. The compound's multifaceted mechanism of action, which includes antioxidant, anti-apoptotic, and neuroprotective effects, underscores its broad therapeutic potential.

The pharmacokinetic profile of 2-(3-Chloropropanoyl)-3-(trifluoromethoxy)mandelic acid has also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development as a viable drug candidate. Its oral bioavailability and stability in biological systems have been confirmed through in vitro and in vivo experiments, further supporting its potential for clinical translation.

To further elucidate the mechanisms underlying the therapeutic effects of 2-(3-Chloropropanoyl)-3-(trifluoromethoxy)mandelic acid, ongoing studies are focusing on its interactions with specific molecular targets. Molecular docking simulations have revealed that the compound can bind to key receptors involved in inflammation and neurodegeneration, such as nuclear factor-kappa B (NF-κB) and N-methyl-D-aspartate (NMDA) receptors. These findings provide valuable insights into the molecular basis of its pharmacological activities.

In conclusion, 2-(3-Chloropropanoyl)-3-(trifluoromethoxy)mandelic acid (CAS No. 1806468-22-3) is an emerging compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for further research and development. As more studies are conducted to explore its therapeutic applications, this compound is likely to play an increasingly important role in the advancement of drug discovery and pharmaceutical science.